Cas no 1932794-41-6 (tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate)

• Product Name: tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• CAS No: 1932794-41-6
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5271774
• PubChem ID: 91666875
• Update Time: 2026-03-09

tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4aR,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• AT27901
• (4aR,7aS)-tert-Butylhexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• SCHEMBL20556520
• (4aR,7aS)-tert-Butyl hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• 1932794-41-6
• tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b][1,4]oxazine-4-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-4-5-15-9-7-12-6-8(9)13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： YLMNCYATSGIUDS-BDAKNGLRSA-N
• SMILES： O1CCN(C(OC(C)(C)C)=O)[C@]2([H])CNC[C@]12[H]

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate

Research Brief on tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate (CAS: 1932794-41-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl (4aR,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate (CAS: 1932794-41-6) as a versatile intermediate in the synthesis of bioactive compounds. This compound, characterized by its unique pyrrolo[3,4-b][1,4]oxazine scaffold, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound as a key building block for the preparation of novel γ-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the tert-butyl ester group and the hexahydropyrrolooxazine core provide an optimal framework for introducing diverse pharmacophores, enabling the fine-tuning of receptor affinity and selectivity. The study reported a series of derivatives with promising in vitro activity against GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment.

Further investigations into the compound's reactivity have revealed its utility in asymmetric synthesis. A recent publication in Organic Letters (2024) detailed a catalytic enantioselective approach to functionalize the pyrrolooxazine core, yielding chiral intermediates with high enantiomeric excess. This methodological advancement opens new avenues for the preparation of stereochemically complex drug candidates, particularly in the realm of neuroactive compounds.

From a pharmacological perspective, the compound's metabolic stability and blood-brain barrier permeability have been subjects of ongoing research. Preliminary pharmacokinetic studies conducted in rodent models indicate favorable absorption and distribution profiles, with the tert-butyl group playing a crucial role in modulating these properties. These findings position the compound as a valuable scaffold for CNS-targeted drug development.

In the context of industrial applications, several pharmaceutical companies have included this intermediate in their patent portfolios for the synthesis of kinase inhibitors. The compound's ability to serve as a conformationally constrained surrogate for piperazine derivatives has been particularly valuable in improving target selectivity and reducing off-target effects in kinase inhibitor design.

Looking forward, research efforts are focusing on expanding the structural diversity accessible from this scaffold through innovative synthetic strategies. Recent computational studies have proposed novel ring-expansion reactions that could transform the hexahydropyrrolooxazine core into larger heterocyclic systems, potentially uncovering new bioactive space for medicinal chemistry exploration.